Cas no 18423-66-0 (Xylonic acid, g-lactone)

• Product name: Xylonic acid, g-lactone
• CAS No: 18423-66-0
• MF: C₅H₈O₅
• MW: 148.114022254944
• MDL: MFCD00076092
• CID: 139016
• PubChem ID: 439799

Xylonic acid, g-lactone Chemical and Physical Properties

Names and Identifiers

• Xylonic acid, g-lactone
• D-Xylonic acid-1,4-lactone
• D-Xylono-1,4-lactone
• (3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-one
• Q27101884
• Xylonic acid,
• (3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• MFCD00076092
• BS-27418
• 15384-37-9
• W-201381
• 18423-66-0
• H10214
• DTXSID801315147
• AKOS006272131
• CHEBI:16392
• CUOKHACJLGPRHD-FLRLBIABSA-
• W-201654
• InChI=1/C5H8O5/c6-1-2-3(7)4(8)5(9)10-2/h2-4,6-8H,1H2/t2-,3+,4-/m1/s1
• SCHEMBL1673173
• A-lactone
• D-Xylonic acid,g-lactone
• AMY24691
• CS-0214421
• HY-W145487
• D-Xylono-1,4-lactone, >=95.0% (GC)
• C02753
• Xylonic acid-1,4-lactone
• D-Xylono-gamma-lactone; gamma-Lactone D-Xylonic Acid; D-Xylono-gamma-lactone

• MDL： MFCD00076092
• Inchi： InChI=1S/C5H8O5/c6-1-2-3(7)4(8)5(9)10-2/h2-4,6-8H,1H2/t2-,3+,4-/m1/s1
• InChI Key： CUOKHACJLGPRHD-FLRLBIABSA-N
• SMILES： OC[C@H]1OC(=O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 148.037
• Monoisotopic Mass: 148.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: -1.4

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.667
• Melting Point: No data available
• Boiling Point: 364.3 °C at 760 mmHg
• Flash Point: 162.8 °C
• Refractive Index: 1.58
• PSA: 86.99000
• LogP: -2.37410

Xylonic acid, g-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Storage temperature 2-8 ° C